Cas no 5291-14-5 (1-Azabicyclo[2.2.2]octan-3-one, 2-methyl-)

• Product Name: 1-Azabicyclo[2.2.2]octan-3-one, 2-methyl-
• CAS No: 5291-14-5
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 358493
• PubChem ID: 12381698
• Update Time: 2025-06-15

1-Azabicyclo[2.2.2]octan-3-one, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octan-3-one, 2-methyl-
• 2-methyl-1-azabicyclo[2.2.2]octan-3-one
• DTXSID30495480
• 2-Methyl-3-oxoquinuclidine
• SCHEMBL2671701
• 2-Methyl-1-aza-bicyclo[2.2.2]octan-3-one
• 5291-14-5
• 2-methylquinuclidin-3-one
• F50826
• 1-Azabicyclo[2.2.2]octan-3-one,2-methyl
• A917899
• EN300-7645552
• LGOHLIRGPFPGKT-UHFFFAOYSA-N

• MDL： MFCD18374381
• Inchi： 1S/C8H13NO/c1-6-8(10)7-2-4-9(6)5-3-7/h6-7H,2-5H2,1H3
• InChI Key： LGOHLIRGPFPGKT-UHFFFAOYSA-N
• SMILES： O=C1C(C)N2CCC1CC2

Computed Properties

• Exact Mass: 139.09979
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

1-Azabicyclo[2.2.2]octan-3-one, 2-methyl- Security Information

• Storage Condition：(BD447221)

Additional information on 1-Azabicyclo[2.2.2]octan-3-one, 2-methyl-

Introduction to 1-Azabicyclo[2.2.2]octan-3-one, 2-methyl- (CAS No. 5291-14-5)

The compound 1-Azabicyclo[2.2.2]octan-3-one, 2-methyl- (CAS No. 5291-14-5) is a fascinating molecule with a unique structural framework that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its bicyclic structure, featuring a nitrogen atom within a three-membered ring fused to two six-membered rings, presents a rich scaffold for chemical modification and biological exploration. This introduction delves into the compound's structural features, synthetic pathways, and its emerging applications in medicinal chemistry and drug discovery.

The molecular structure of 1-Azabicyclo[2.2.2]octan-3-one, 2-methyl- is characterized by its highly strained bicyclic system, which includes an azabicyclo[2.2.2]octane core with a methyl substituent at the 2-position and a ketone group at the 3-position. This arrangement introduces conformational rigidity and potential sites for interactions with biological targets. The presence of the nitrogen atom in the three-membered ring not only influences the electronic properties of the molecule but also opens up possibilities for hydrogen bonding and coordination with various biomolecules.

In terms of synthesis, 1-Azabicyclo[2.2.2]octan-3-one, 2-methyl- can be prepared through several approaches, including cyclization reactions of appropriate precursors and functional group transformations on existing bicyclic systems. One notable synthetic route involves the intramolecular condensation of an aziridine derivative with a suitable carbonyl compound, followed by ring expansion and rearrangement steps to achieve the desired tricyclic architecture. Recent advances in catalytic methods have further refined these processes, enabling higher yields and improved selectivity.

The significance of 1-Azabicyclo[2.2.2]octan-3-one, 2-methyl- lies in its potential as a building block for more complex pharmacophores. Its rigid framework can be exploited to design molecules with specific spatial orientations that enhance binding affinity to biological targets such as enzymes and receptors. This has led to its investigation in various therapeutic areas, including anti-inflammatory, analgesic, and neuroprotective applications.

Recent research has highlighted the compound's role in developing novel inhibitors targeting inflammatory pathways. Studies have demonstrated that derivatives of 1-Azabicyclo[2.2.2]octan-3-one, 2-methyl- can modulate the activity of key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). By leveraging its structural features, researchers have been able to design molecules that exhibit potent anti-inflammatory effects while maintaining high selectivity to minimize side effects.

Another area of interest is the application of 1-Azabicyclo[2.2.2]octan-3-one, 2-methyl- in pain management research. The compound's ability to interact with central nervous system receptors has been explored in preclinical studies, suggesting its potential as an analgesic agent. Its unique structural motif allows for precise tuning of pharmacological properties, making it a valuable scaffold for designing next-generation pain relievers with improved efficacy and reduced adverse effects.

In addition to its therapeutic potential, 1-Azabicyclo[2.2.2]octan-3-one, 2-methyl- has attracted attention in materials science due to its rigid framework and potential for polymerization or incorporation into supramolecular assemblies. These applications are still in the early stages of exploration but hold promise for developing novel materials with unique properties such as enhanced mechanical strength or specific recognition capabilities.

The future direction of research on 1-Azabicyclo[2.2.2]octan-3-one, 2-methyl- is likely to focus on expanding its chemical space through innovative synthetic strategies and exploring new biological targets. Advances in computational chemistry and high-throughput screening techniques will further accelerate the discovery of novel derivatives with enhanced pharmacological profiles.

In conclusion,1-Azabicyclo[2.2.2]octan-3-one, methyl-substituted, (CAS No. 5291- 14- 5) represents a structurally intriguing molecule with diverse applications across pharmaceuticals and materials science. Its unique bicyclic system offers numerous opportunities for chemical innovation and biological exploration, making it a cornerstone in modern drug discovery efforts. As research continues, we can expect further breakthroughs that will expand our understanding of this remarkable compound and its potential contributions to medicine and technology.